molecular formula C16H21N3O3 B5690584 1-(2-furylmethyl)-4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]piperidine

1-(2-furylmethyl)-4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]piperidine

Cat. No. B5690584
M. Wt: 303.36 g/mol
InChI Key: YITBEKAIJKBRSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-furylmethyl)-4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]piperidine, also known as Furoxan, is a chemical compound with potential applications in scientific research. Furoxan is a heterocyclic organic compound that contains a furan ring and an oxadiazole ring. It was first synthesized in 1979 by the reaction of 2-furylcarbinol with N-nitroso-N-methylurea. Since then, Furoxan has been used extensively in scientific research due to its unique chemical properties.

Mechanism of Action

1-(2-furylmethyl)-4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]piperidine acts as a nitric oxide donor by releasing nitric oxide in the presence of reducing agents such as glutathione. Nitric oxide is a signaling molecule that plays a crucial role in various physiological processes, including vasodilation, platelet aggregation, and neurotransmission. 1-(2-furylmethyl)-4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]piperidine has been shown to increase the levels of nitric oxide in cells and tissues, which leads to the activation of various signaling pathways.
Biochemical and Physiological Effects
1-(2-furylmethyl)-4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]piperidine has been shown to have various biochemical and physiological effects. It has been shown to induce vasodilation, which can lead to a decrease in blood pressure. It has also been shown to inhibit platelet aggregation, which can reduce the risk of blood clots. 1-(2-furylmethyl)-4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]piperidine has been shown to modulate neurotransmission, which can have implications for the treatment of neurological disorders. It has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

1-(2-furylmethyl)-4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]piperidine has several advantages for use in lab experiments. It is a potent nitric oxide donor, which makes it useful in the study of nitric oxide signaling pathways. It is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, 1-(2-furylmethyl)-4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]piperidine has some limitations for use in lab experiments. It can be unstable in solution, which can lead to the formation of unwanted byproducts. It can also be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

For the use of 1-(2-furylmethyl)-4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]piperidine in scientific research include the study of its effects on the immune system, neurological disorders, and cancer.

Synthesis Methods

The synthesis of 1-(2-furylmethyl)-4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]piperidine can be achieved using various methods. One of the most common methods involves the reaction of 2-furylcarbinol with N-nitroso-N-methylurea in the presence of a base. This method yields 1-(2-furylmethyl)-4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]piperidine in good yields and high purity. Another method involves the reaction of 2-furylcarbinol with nitric oxide in the presence of a catalyst. This method yields 1-(2-furylmethyl)-4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]piperidine in moderate yields and requires more steps than the previous method.

Scientific Research Applications

1-(2-furylmethyl)-4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]piperidine has been used extensively in scientific research due to its unique chemical properties. It is a potent nitric oxide donor, which makes it useful in the study of nitric oxide signaling pathways. 1-(2-furylmethyl)-4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]piperidine has been used to investigate the role of nitric oxide in various biological processes, including vasodilation, platelet aggregation, and neurotransmission. It has also been used to study the effects of nitric oxide on cancer cells and the immune system.

properties

IUPAC Name

5-[1-(furan-2-ylmethyl)piperidin-4-yl]-3-(oxolan-3-yl)-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21N3O3/c1-2-14(21-8-1)10-19-6-3-12(4-7-19)16-17-15(18-22-16)13-5-9-20-11-13/h1-2,8,12-13H,3-7,9-11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YITBEKAIJKBRSM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1C2=NC(=NO2)C3CCOC3)CC4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

303.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-Furylmethyl)-4-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]piperidine

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